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Compound of Interest

Compound Name:
Triethylmethylammonium methyl

carbonate

Cat. No.: B050297 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of

triethylmethylammonium methyl carbonate, a quaternary ammonium ionic liquid. The

information is presented to be a clear and concise reference for laboratory and research

applications.

Chemical Identity
Triethylmethylammonium methyl carbonate is an ionic compound. Its chemical structure

consists of a triethylmethylammonium cation and a methyl carbonate anion.

Systematic Name: Triethyl(methyl)azanium methyl carbonate

Alternate Name: Methyltriethylammonium methyl carbonate[1]

CAS Number: 113840-08-7[1][2]

Molecular Formula: C₉H₂₁NO₃[1][2][3]

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula C₉H₂₁NO₃ indicates that one molecule of triethylmethylammonium
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methyl carbonate contains:

9 Carbon (C) atoms

21 Hydrogen (H) atoms

1 Nitrogen (N) atom

3 Oxygen (O) atoms

The final calculated molecular weight for triethylmethylammonium methyl carbonate is

191.27 g/mol [1][2][3][4][5].

Data Presentation: Atomic Weight Summary
The following table summarizes the quantitative data used to calculate the molecular weight of

triethylmethylammonium methyl carbonate. Standard atomic weights from the International

Union of Pure and Applied Chemistry (IUPAC) are used for this calculation.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 9 12.011[6][7] 108.099

Hydrogen H 21 1.008[8][9] 21.168

Nitrogen N 1
14.007[10][11]

[12]
14.007

Oxygen O 3
15.999[13][14]

[15]
47.997

Total 191.271

Note: The total molecular weight is often rounded for practical applications.

Experimental Protocols
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The determination of a compound's molecular weight is a fundamental characterization step.

While this guide focuses on the calculated molecular weight based on the known chemical

formula, experimental verification is typically performed using techniques such as:

Mass Spectrometry (MS): This is a powerful analytical technique that measures the mass-to-

charge ratio of ions. High-resolution mass spectrometry (HRMS) can determine the

molecular weight with high precision and is used to confirm the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a direct measure of molecular

weight, ¹H and ¹³C NMR spectroscopy are used to confirm the structural integrity of the

synthesized compound, which indirectly validates the molecular formula and thus the

calculated molecular weight[2].

High-Performance Liquid Chromatography (HPLC): This technique is primarily used to

assess the purity of a sample[2]. A pure sample is essential for accurate molecular weight

determination by other methods.

Detailed experimental protocols for these techniques are widely available in standard analytical

chemistry textbooks and methodology guides. The specific parameters for analyzing

triethylmethylammonium methyl carbonate would be developed based on its solubility and

ionization properties.

Logical Relationships and Structure
The structural composition of triethylmethylammonium methyl carbonate can be visualized

as the combination of its constituent ions. The following diagram illustrates this relationship.

Triethylmethylammonium Methyl Carbonate
(C₉H₂₁NO₃)

Triethylmethylammonium Cation
([C₇H₁₈N]⁺)

Composed of

Methyl Carbonate Anion
([C₂H₃O₃]⁻)

Composed of
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Ionic composition of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b050297#triethylmethylammonium-methyl-
carbonate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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